![molecular formula C9H10N2O2S B6274426 trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid CAS No. 1007875-80-0](/img/no-structure.png)
trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid
Overview
Description
Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid is a chemical compound that belongs to the class of imidazo-thiazoles . It is a derivative of thiazole-5-carboxylic acid . Thiazole-5-carboxylic acid is a heterocyclic compound that is used as a building block in organic synthesis .
Synthesis Analysis
The synthesis of imidazo-thiazole compounds involves several steps. The process typically starts with the formation of a thiazole core, which can be achieved through various methods such as the reaction of N,N-diformylaminomethyl aryl ketones with phosphorus pentasulfide and triethylamine . The thiazole core can then be functionalized to yield the desired imidazo-thiazole compound .Molecular Structure Analysis
The molecular structure of trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid consists of an imidazo-thiazole core with three methyl groups and a carboxylic acid group . The presence of these functional groups contributes to the compound’s reactivity and biological activity .Chemical Reactions Analysis
Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid, like other imidazo-thiazole compounds, can undergo various chemical reactions. For instance, it can react with xanthine oxidase, an enzyme involved in purine metabolism . This interaction can inhibit the enzyme’s activity, making the compound a potential therapeutic agent for conditions related to purine metabolism .Scientific Research Applications
Pharmaceutical Research
Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid: is a compound of interest in pharmaceutical research due to its structural complexity and potential biological activity. It can serve as a core structure for the synthesis of novel drugs with possible applications in treating a range of diseases. Its derivatives have been explored for their inhibitory effects on enzymes like xanthine oxidase, which is a target for gout medication .
Organic Synthesis
In the field of organic chemistry, this compound is valuable as an intermediate in the synthesis of more complex molecules. Its reactive carboxylic acid group allows for various modifications, making it a versatile building block for creating new compounds with desired properties for further research and development .
Agrochemical Development
The thiazole ring present in trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid is a common motif in agrochemicals. Researchers can utilize this compound to develop new pesticides or herbicides, contributing to the agricultural industry by providing more effective and possibly safer crop protection solutions .
Dyestuff Chemistry
Thiazole derivatives are known for their application in dyestuff chemistry. This compound could be used to synthesize dyes with specific properties, such as lightfastness or unique color profiles, which are important for textile and printing industries .
Material Science
In material science, the compound’s unique structure could be exploited to create novel polymers or coatings with specific characteristics like thermal stability or electrical conductivity. It could also play a role in the development of organic semiconductors .
Biochemical Assays
Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid: may be used in biochemical assays as a reagent or a pH indicator due to its acidic nature. It could help in studying enzyme kinetics or serve as a building block in the design of sensors for biological applications .
Environmental Science
In environmental science, this compound could be investigated for its biodegradability and environmental impact. Understanding its breakdown products and their effects on ecosystems is crucial for assessing the safety of new chemicals introduced into the environment .
Computational Chemistry
Finally, in computational chemistry, the compound’s structure can be modeled to predict its reactivity, stability, and interaction with other molecules. This information is valuable for designing new compounds and understanding their potential applications before they are synthesized in the lab .
Mechanism of Action
Target of Action
Trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid is a derivative of imidazothiazoles . Imidazothiazoles have been found to act as effective molecular scaffolds for synthetic, structural, and biomedical research . They have been associated with various biological properties, including anthelmintic, immunomodulatory, moderate immunosuppressive, anxiolytic, and antineoplastic properties . .
Mode of Action
It’s worth noting that imidazothiazoles, in general, have been found to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Imidazothiazoles have been associated with a variety of biological properties, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Imidazothiazoles have been associated with a variety of biological properties, suggesting that they may have multiple effects at the molecular and cellular level .
Safety and Hazards
As with any chemical compound, the safety and hazards of trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid depend on factors such as its concentration, the route of exposure, and individual susceptibility . It’s important to handle it with care, avoid contact with skin and eyes, and not breathe in the dust .
Future Directions
The future directions for research on trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid could involve further exploration of its biological activity and potential therapeutic applications . For instance, its ability to inhibit xanthine oxidase suggests that it could be developed into a drug for treating diseases related to purine metabolism . Additionally, its activity against Mycobacterium tuberculosis suggests potential applications in the treatment of tuberculosis .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid involves the condensation of 2-methyl-1H-imidazole-4,5-diamine with 2-chloro-1,3-thiazole-5-carboxylic acid, followed by methylation of the resulting intermediate.", "Starting Materials": [ "2-methyl-1H-imidazole-4,5-diamine", "2-chloro-1,3-thiazole-5-carboxylic acid", "Methylating agent (e.g. methyl iodide)" ], "Reaction": [ "Step 1: Condensation of 2-methyl-1H-imidazole-4,5-diamine with 2-chloro-1,3-thiazole-5-carboxylic acid in the presence of a base (e.g. potassium carbonate) and a solvent (e.g. DMF) to form the intermediate 2-(4,5-dihydro-1H-imidazol-2-yl)thiazole-5-carboxylic acid.", "Step 2: Methylation of the intermediate using a methylating agent (e.g. methyl iodide) in the presence of a base (e.g. potassium carbonate) and a solvent (e.g. DMF) to form trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid.", "Step 3: Purification of the product by recrystallization or chromatography." ] } | |
CAS RN |
1007875-80-0 |
Product Name |
trimethylimidazo[2,1-b][1,3]thiazole-5-carboxylic acid |
Molecular Formula |
C9H10N2O2S |
Molecular Weight |
210.3 |
Purity |
95 |
Origin of Product |
United States |
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